Cas no 380477-45-2 (3-[2-[(2-Chlorophenyl)methoxy]phenyl]-2-cyano-N-(2,5-dimethylphenyl)-2-propenamide)

• Product Name: 3-[2-[(2-Chlorophenyl)methoxy]phenyl]-2-cyano-N-(2,5-dimethylphenyl)-2-propenamide
• CAS No: 380477-45-2
• MF: C₂₅H₂₁ClN₂O₂
• MW: 416.899445295334
• CID: 5449140
• PubChem ID: 2350376
• Update Time: 2025-06-08

3-[2-[(2-Chlorophenyl)methoxy]phenyl]-2-cyano-N-(2,5-dimethylphenyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• AKOS001009864
• (2E)-3-{2-[(2-chlorobenzyl)oxy]phenyl}-2-cyano-N-(2,5-dimethylphenyl)prop-2-enamide
• (2E)-3-{2-[(2-CHLOROBENZYL)OXY]PHENYL}-2-CYANO-N-(2,5-DIMETHYLPHENYL)ACRYLAMIDE
• 380477-45-2
• (E)-3-[2-[(2-chlorophenyl)methoxy]phenyl]-2-cyano-N-(2,5-dimethylphenyl)prop-2-enamide
• EN300-26593991
• Z56832694
• 3-{2-[(2-chlorophenyl)methoxy]phenyl}-2-cyano-N-(2,5-dimethylphenyl)prop-2-enamide
• STK522751
• 3-[2-[(2-Chlorophenyl)methoxy]phenyl]-2-cyano-N-(2,5-dimethylphenyl)-2-propenamide

• Inchi： 1S/C25H21ClN2O2/c1-17-11-12-18(2)23(13-17)28-25(29)21(15-27)14-19-7-4-6-10-24(19)30-16-20-8-3-5-9-22(20)26/h3-14H,16H2,1-2H3,(H,28,29)
• InChI Key： OOWLJQDFSYTBJX-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC=C1C)(=O)C(C#N)=CC1=CC=CC=C1OCC1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 416.1291556g/mol
• Monoisotopic Mass: 416.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Density: 1.262±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 624.6±55.0 °C(Predicted)
• pka: 11.00±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on 3-[2-[(2-Chlorophenyl)methoxy]phenyl]-2-cyano-N-(2,5-dimethylphenyl)-2-propenamide

Comprehensive Overview of 3-[2-[(2-Chlorophenyl)methoxy]phenyl]-2-cyano-N-(2,5-dimethylphenyl)-2-propenamide (CAS No. 380477-45-2)

The compound 3-[2-[(2-Chlorophenyl)methoxy]phenyl]-2-cyano-N-(2,5-dimethylphenyl)-2-propenamide, with the CAS No. 380477-45-2, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its intricate structure, featuring a chlorophenyl methoxy group and a cyano-propenamide backbone, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the most frequently searched questions regarding this compound is its synthetic pathway and mechanism of action. Researchers have identified that the presence of the 2-chlorophenyl moiety enhances its binding affinity to specific biological targets, while the cyano group contributes to its stability and reactivity. These features make it a promising candidate for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies have also highlighted its potential in crop protection, where its unique chemical properties can be leveraged to design next-generation agrochemicals.

In the context of green chemistry and sustainable synthesis, CAS No. 380477-45-2 has been a focal point for optimizing eco-friendly production methods. The demand for low-toxicity and high-efficiency compounds has driven innovations in its synthesis, reducing waste and energy consumption. This aligns with the broader industry trend toward environmentally benign chemical processes, a topic frequently explored in academic and industrial forums.

Another area of interest is the compound's spectroscopic characterization. Advanced techniques such as NMR, IR spectroscopy, and mass spectrometry have been employed to elucidate its molecular structure and purity. These analyses are critical for ensuring reproducibility in research and industrial applications. Additionally, the compound's solubility and thermal stability have been extensively studied, providing valuable data for formulation scientists.

The pharmacokinetic profile of 3-[2-[(2-Chlorophenyl)methoxy]phenyl]-2-cyano-N-(2,5-dimethylphenyl)-2-propenamide is another hot topic among researchers. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is essential for evaluating its therapeutic potential. Preliminary studies suggest that its lipophilicity and molecular weight may influence its bioavailability, a key consideration in drug design.

From a commercial perspective, the compound's patent landscape and market viability are often discussed. With increasing interest in precision medicine and targeted therapies, CAS No. 380477-45-2 has been featured in several patent applications, underscoring its potential for commercialization. Companies are exploring its use in combination therapies and nanotechnology-based delivery systems, further expanding its applications.

In summary, 3-[2-[(2-Chlorophenyl)methoxy]phenyl]-2-cyano-N-(2,5-dimethylphenyl)-2-propenamide represents a versatile and scientifically significant compound. Its multifaceted properties and applications make it a valuable subject for ongoing research, particularly in the realms of drug discovery, agrochemical development, and sustainable chemistry. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.